Cas no 933989-32-3 (3-(morpholine-4-sulfonyl)phenylmethanamine)

• Product Name: 3-(morpholine-4-sulfonyl)phenylmethanamine
• CAS No: 933989-32-3
• MF: C₁₁H₁₆N₂O₃S
• MW: 256.321341514587
• MDL: MFCD09735163
• CID: 1026062
• PubChem ID: 16788396
• Update Time: 2025-06-09

3-(morpholine-4-sulfonyl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3-(Morpholine-4-sulfonyl)benzylamine
• (3-morpholin-4-ylsulfonylphenyl)methanamine
• [3-(Morpholin-4-ylsulfonyl)benzyl]amine
• [3-(morpholine-4-sulfonyl)phenyl]methanamine
• 5840AC
• (3-(morpholinosulfonyl)phenyl)methanamine
• 1-[3-(Morpholine-4-sulfonyl)phenyl]methanamine
• 1-[3-(MORPHOLIN-4-YLSULFONYL)PHENYL]METHANAMINE
• DS-11078
• EN300-235003
• DTXSID60588516
• SCHEMBL4636716
• AKOS000143522
• 933989-32-3
• C77202
• A916207
• F2135-1147
• DB-347694
• 3-(morpholine-4-sulfonyl)phenylmethanamine

• MDL： MFCD09735163
• Inchi： 1S/C11H16N2O3S/c12-9-10-2-1-3-11(8-10)17(14,15)13-4-6-16-7-5-13/h1-3,8H,4-7,9,12H2
• InChI Key： PYSTYMQELDDEMC-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(CN)C=1)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 256.08800
• Monoisotopic Mass: 256.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81
• XLogP3: -0.4

Experimental Properties

• Density: 1.309
• Boiling Point: 446.6°C at 760 mmHg
• Flash Point: 223.9°C
• Refractive Index: 1.588
• PSA: 81.01000
• LogP: 1.88520

3-(morpholine-4-sulfonyl)phenylmethanamine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Keep in dark place,Inert atmosphere,Store in freezer, under -20°C

Additional information on 3-(morpholine-4-sulfonyl)phenylmethanamine

Professional Introduction to Compound with CAS No. 933989-32-3 and Product Name: 3-(morpholine-4-sulfonyl)phenylmethanamine

The compound with the CAS number 933989-32-3 and the product name 3-(morpholine-4-sulfonyl)phenylmethanamine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and therapeutic interventions. The molecular structure of this compound incorporates a morpholine-4-sulfonyl moiety, which is known for its ability to enhance binding affinity and selectivity in various biological targets. This feature makes it a valuable candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the importance of 3-(morpholine-4-sulfonyl)phenylmethanamine in the design of novel therapeutic agents. Its chemical framework, which combines a phenyl ring with a sulfonyl group linked to a morpholine ring, provides a versatile scaffold for modulating biological pathways. The sulfonyl group, in particular, is recognized for its role in improving pharmacokinetic properties such as solubility and bioavailability, which are critical factors in drug formulation. Moreover, the morpholine ring contributes to the compound's ability to interact with specific enzymes and receptors, making it a promising candidate for targeted therapies.

In the context of contemporary pharmaceutical research, 3-(morpholine-4-sulfonyl)phenylmethanamine has been investigated for its potential in addressing various therapeutic challenges. For instance, studies have explored its interaction with enzymes involved in inflammation and pain signaling pathways. The compound's ability to modulate these pathways suggests its utility in developing treatments for chronic inflammatory conditions and neuropathic pain disorders. Additionally, preliminary research indicates that it may exhibit antimicrobial properties, making it relevant for applications in infectious disease management.

The synthesis of 3-(morpholine-4-sulfonyl)phenylmethanamine involves sophisticated chemical methodologies that highlight the ingenuity of modern organic synthesis. The process typically requires multi-step reactions, including sulfonylation and morpholination steps, which are meticulously optimized to ensure high yield and purity. Advanced techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve the desired molecular architecture. These synthetic approaches not only underscore the compound's complexity but also demonstrate the capabilities of contemporary chemical research.

From a pharmacological perspective, 3-(morpholine-4-sulfonyl)phenylmethanamine exhibits several advantageous properties that make it an attractive candidate for further development. Its molecular design allows for selective binding to biological targets, minimizing off-target effects and enhancing therapeutic efficacy. Furthermore, its structural features contribute to favorable pharmacokinetic profiles, including improved metabolic stability and reduced toxicity. These attributes are essential for ensuring patient safety and optimizing treatment outcomes.

Current research efforts are focused on elucidating the mechanisms of action of 3-(morpholine-4-sulfonyl)phenylmethanamine at a molecular level. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to characterize its interactions with biological targets. Additionally, computational modeling approaches are utilized to predict binding affinities and optimize lead structures. These interdisciplinary approaches are crucial for understanding the compound's behavior in vitro and in vivo.

The potential applications of 3-(morpholine-4-sulfonyl)phenylmethanamine extend beyond traditional pharmaceuticals into areas such as agrochemicals and material science. Its unique chemical properties make it suitable for developing novel agrochemical agents that target specific pests while minimizing environmental impact. Similarly, its structural versatility could be leveraged in material science applications, where it may serve as a precursor for advanced polymers or functional materials.

In conclusion, 3-(morpholine-4-sulfonyl)phenylmethanamine (CAS No. 933989-32-3) represents a significant advancement in pharmaceutical chemistry with broad potential applications. Its unique molecular structure, characterized by a morpholine-4-sulfonyl moiety, contributes to its ability to modulate biological pathways effectively. Ongoing research continues to uncover new therapeutic possibilities and refine synthetic methodologies for this promising compound. As our understanding of its properties grows, so too does its potential to contribute to innovative treatments across multiple disciplines.